Cas no 1211528-60-7 (2-Methyl-4-(piperidin-4-yl)benzonitrile)

• Product Name: 2-Methyl-4-(piperidin-4-yl)benzonitrile
• CAS No: 1211528-60-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 2122239
• Update Time: 2023-08-04

2-Methyl-4-(piperidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(piperidin-4-yl)benzonitrile
• TQP0510
• 2-Methyl-4-(piperidin-4-yl)benzonitrile

• Inchi： 1S/C13H16N2/c1-10-8-12(2-3-13(10)9-14)11-4-6-15-7-5-11/h2-3,8,11,15H,4-7H2,1H3
• InChI Key： HWPKLSHCHYCCHR-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(C#N)=C(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 35.8